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Compound of Interest

Cyclopentadienyl titanium
Compound Name:
trichloride

Cat. No. 88495237

Introduction

Cyclopentadienyl titanium trichloride ((CsHs)TiCls), also known as CpTiCls, is an
organotitanium compound that appears as a moisture-sensitive orange or yellow-orange solid.
[1][2] It is a valuable reagent and catalyst in organometallic chemistry and polymerization
reactions.[3] Due to its reactivity and hazardous nature, strict protocols for its handling and
storage are imperative to ensure the safety of laboratory personnel and the integrity of the
compound. These notes provide detailed procedures for researchers, scientists, and drug
development professionals.

Hazard Identification and Safety Precautions

Cyclopentadienyl titanium trichloride is classified as a hazardous substance. It is corrosive
and reacts with moisture.[1][3] Adherence to safety guidelines is critical.

1.1 GHS Classification

The compound is classified as corrosive to metals and causes severe skin burns and eye
damage.[4][5]
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Hazard Class Category Hazard Statement Pictogram
) H290: May be

Corrosive to metals Category 1 ] GHSO05
corrosive to metals
H314: Causes severe

Skin Corrosion Sub-category 1B/1C skin burns and eye GHSO05
damage

) H318: Causes serious
Serious Eye Damage Category 1 GHSO05

eye damage

Signal Word: Danger[4][5]

1.2 Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this compound to prevent exposure.

[5]16]

Protection Type

Specification

Eye/Face Protection

Chemical safety goggles and a face shield are
required.[2][5] Contact lenses should not be

worn.[7]

Skin Protection

A lab coat and impervious protective clothing

are necessary.[5][7]

Hand Protection

Neoprene or nitrile rubber gloves should be

used.[7] Gloves should be inspected before use.

Respiratory Protection

A NIOSH/MSHA approved respirator is required,
especially when working outside of a glove box
or fume hood.[2][7]

Protocols for Handling

Due to its high sensitivity to air and moisture, Cyclopentadienyl titanium trichloride must be

handled under an inert atmosphere.[3][7]

© 2025 BenchChem. All rights reserved.

2/8 Tech Support


https://www.tcichemicals.com/BE/en/sds/C1994_EU_6N.pdf
https://www.tcichemicals.com/KR/ko/sds/C1994_JP_EN.pdf
https://www.tcichemicals.com/KR/ko/sds/C1994_JP_EN.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA77134&PLANT=d__ALF
https://www.fishersci.dk/store/msds?partNumber=10062690&countryCode=DK&language=en
https://www.tcichemicals.com/KR/ko/sds/C1994_JP_EN.pdf
https://www.gelest.com/wp-content/uploads/OMTI010_BISCYCLOPENTADIENYLTITANIUMIII-CHLORIDE_GHS-US_English-US.pdf
https://www.tcichemicals.com/KR/ko/sds/C1994_JP_EN.pdf
https://www.gelest.com/wp-content/uploads/OMTI010_BISCYCLOPENTADIENYLTITANIUMIII-CHLORIDE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/OMTI010_BISCYCLOPENTADIENYLTITANIUMIII-CHLORIDE_GHS-US_English-US.pdf
https://www.fishersci.dk/store/msds?partNumber=10062690&countryCode=DK&language=en
https://www.gelest.com/wp-content/uploads/OMTI010_BISCYCLOPENTADIENYLTITANIUMIII-CHLORIDE_GHS-US_English-US.pdf
https://www.benchchem.com/product/b8495237?utm_src=pdf-body
https://www.guidechem.com/reference/dic-8307.html
https://www.gelest.com/wp-content/uploads/OMTI010_BISCYCLOPENTADIENYLTITANIUMIII-CHLORIDE_GHS-US_English-US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8495237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

2.1 General Handling Protocol

e Preparation: Work should be conducted in a glove box under an argon or nitrogen
atmosphere, or within a well-ventilated fume hood with local exhaust.[4][6][7] Ensure an
emergency eyewash station and safety shower are readily accessible.[2][7]

o Personal Protective Equipment: Don all required PPE before entering the work area.
e Dispensing:

o Use clean, dry spatulas and glassware.

o To prevent dust dispersion, handle the solid carefully.[4]

o If weighing outside a glove box, use a sealed container and perform the transfer within a
fume hood.

e Reactions: The compound is electrophilic and reacts readily with alcohols.[1] It should be
kept away from incompatible materials such as oxidizing agents.[7]

e Post-Handling:
o Wash hands and face thoroughly after handling.[4][5]
o Clean all equipment and the work area to remove any residual chemical.
o Decontaminate and remove all protective clothing before leaving the work area.

2.2 Spill Cleanup Protocol

Evacuation: Evacuate all non-essential personnel from the spill area.[4]

Ventilation: Ensure the area is well-ventilated.

Containment: Prevent the product from entering drains.[4]

Cleanup:
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o Wearing full PPE, carefully sweep or shovel the spilled solid into a suitable, airtight
container for disposal.[5][7]

o Avoid creating dust during cleanup.[4]

o The collected material should be disposed of promptly according to local, regional, and
national regulations.[5]

Protocols for Storage

Proper storage is crucial to maintain the stability of Cyclopentadienyl titanium trichloride and
to prevent hazardous situations.

3.1 Storage Conditions

Parameter Requirement

Temperature Store in a cool, dry, and dark place.[4][5][6]

Store under an inert gas like nitrogen or argon.

Atmosphere
[3][4][6]
] Keep container tightly closed in its original,
Container ) ] )
corrosive-resistant container.[4][5]
) Store in a well-ventilated, locked-up area
Location

designated for corrosive materials.[4][5][6]

Store away from oxidizing agents and moisture.

[7]

Incompatibilities

Emergency First Aid Protocols

Immediate action is required in case of exposure.
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Exposure Route

First Aid Protocol

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing. If breathing is difficult,
administer oxygen. Seek immediate medical
attention.[2][4][5]

Skin Contact

Immediately remove all contaminated clothing.
Rinse the affected skin with plenty of water for
at least 15 minutes. Seek immediate medical
attention.[2][4][5]

Eye Contact

Immediately rinse cautiously with water for
several minutes, also under the eyelids.[2]
Remove contact lenses if present and easy to
do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[2][4][5]

Ingestion

Rinse mouth with water. Do NOT induce
vomiting. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[2][4][5]

Physical and Chemical Properties

Property

Value

Chemical Formula

CsHsCIsTi[1]

Molar Mass 219.31 g/mol [1]

Appearance Yellow-orange to dark purple solid[1][2][3]
Melting Point ~210 °C (decomposes)

Reactivity Reacts with water and is sensitive to moisture.

[1]3]

Workflow Visualization
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The following diagram illustrates the standard workflow for the safe handling of

Cyclopentadienyl titanium trichloride.

Preparation Phase

Receive Chemical

Store in Cool, Dry,
Inert Atmosphere

Prepare Work Area
(Glove Box / Fume Hood)

Don Personal
Protective Equipment

Handling Phase

Transfer from Storage

Weigh Compound

Use in Experiment

Post-Handling Phase

Clean Equipment
and Work Area

Doff PPE Correctly Evacuate Area

\

Dispose of Waste
(Following Regulations)

Spill Cleanup

S
Emergency Rrotocol
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Seek Medical Attention
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Caption: Workflow for safe handling of Cyclopentadienyl titanium trichloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. (Cyclopentadienyltitanium trichloride - Wikipedia [en.wikipedia.org]
o 2. fishersci.dk [fishersci.dk]

o 3. Page loading... [guidechem.com]

e 4. tcichemicals.com [tcichemicals.com]

o 5. tcichemicals.com [tcichemicals.com]

o 6. assets.thermofisher.cn [assets.thermofisher.cn]

e 7. gelest.com [gelest.com]

 To cite this document: BenchChem. [Application Notes and Protocols: Handling and Storage
of Cyclopentadienyl Titanium Trichloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8495237#handling-and-storage-of-cyclopentadienyl-
titanium-trichloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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